Cas no 1797355-50-0 (N-[2-(2-fluorophenyl)-2-methoxypropyl]thiophene-3-carboxamide)

• Product Name: N-[2-(2-fluorophenyl)-2-methoxypropyl]thiophene-3-carboxamide
• CAS No: 1797355-50-0
• MF: C₁₅H₁₆FNO₂S
• MW: 293.356446266174
• CID: 6018625
• PubChem ID: 71810601
• Update Time: 2025-06-10

N-[2-(2-fluorophenyl)-2-methoxypropyl]thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-fluorophenyl)-2-methoxypropyl]thiophene-3-carboxamide
• N-(2-(2-fluorophenyl)-2-methoxypropyl)thiophene-3-carboxamide
• AKOS024568549
• 1797355-50-0
• F6452-0028

• Inchi： 1S/C15H16FNO2S/c1-15(19-2,12-5-3-4-6-13(12)16)10-17-14(18)11-7-8-20-9-11/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key： UOUOGOMPGCZUOC-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NCC(C1=CC=CC=C1F)(OC)C)=O

Computed Properties

• Exact Mass: 293.08857809g/mol
• Monoisotopic Mass: 293.08857809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on N-[2-(2-fluorophenyl)-2-methoxypropyl]thiophene-3-carboxamide

N-[2-(2-Fluorophenyl)-2-Methoxypropyl]thiophene-3-Carboxamide (CAS No. 1797355-50-0): A Comprehensive Overview

N-[2-(2-Fluorophenyl)-2-Methoxypropyl]thiophene-3-Carboxamide (CAS No. 1797355-50-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.

The molecular structure of N-[2-(2-Fluorophenyl)-2-Methoxypropyl]thiophene-3-Carboxamide is composed of a thiophene ring linked to an amide group, with a 2-fluorophenyl and a 2-methoxypropyl substituent. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The thiophene ring, known for its aromaticity and electron-donating nature, contributes to the compound's stability and reactivity. The amide group, on the other hand, plays a crucial role in hydrogen bonding and molecular recognition processes.

Recent studies have highlighted the importance of fluorine-containing compounds in drug discovery and development. The introduction of a fluorine atom into the molecular structure can significantly enhance the pharmacological properties of a compound, including its metabolic stability, lipophilicity, and binding affinity to target proteins. In the case of N-[2-(2-Fluorophenyl)-2-Methoxypropyl]thiophene-3-Carboxamide, the 2-fluorophenyl substituent is expected to improve its pharmacokinetic profile and bioavailability.

The synthesis of N-[2-(2-Fluorophenyl)-2-Methoxypropyl]thiophene-3-Carboxamide typically involves multi-step reactions, starting from readily available starting materials. One common approach is to first synthesize the 2-fluorophenyl-methoxypropyl intermediate through a series of substitution and coupling reactions. This intermediate is then reacted with thiophene-3-carboxylic acid or its derivatives to form the final product. The choice of synthetic route can significantly impact the yield and purity of the final compound, making optimization crucial for large-scale production.

In terms of biological activity, N-[2-(2-Fluorophenyl)-2-Methoxypropyl]thiophene-3-Carboxamide has been investigated for its potential as an inhibitor of various enzymes and receptors. One notable application is its use as an inhibitor of histone deacetylases (HDACs), which are involved in epigenetic regulation and have been implicated in several diseases, including cancer and neurodegenerative disorders. Studies have shown that this compound can selectively inhibit HDAC6, leading to increased acetylation levels of α-tubulin and other proteins involved in cellular processes.

Furthermore, N-[2-(2-Fluorophenyl)-2-Methoxypropyl]thiophene-3-Carboxamide has demonstrated anti-inflammatory properties by modulating the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. In vitro experiments have shown that this compound can effectively suppress NF-κB activation in response to pro-inflammatory stimuli, suggesting its potential as a therapeutic agent for inflammatory diseases.

The pharmacokinetic properties of N-[2-(2-Fluorophenyl)-2-Methoxypropyl]thiophene-3-Carboxamide have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a long half-life and low clearance rate. These properties make it suitable for both preclinical and clinical studies aimed at evaluating its therapeutic efficacy.

Clinical trials involving N-[2-(2-Fluorophenyl)-2-Methoxypropyl]thiophene-3-Carboxamide are currently underway to assess its safety and efficacy in treating various conditions. Early results from phase I trials have indicated that this compound is well-tolerated by patients with minimal side effects. Further studies are needed to fully understand its potential therapeutic applications and optimize dosing regimens.

In conclusion, N-[2-(2-Fluorophenyl)-2-Methoxypropyl]thiophene-3-Carboxamide (CAS No. 1797355-50-0) represents a promising candidate in the development of novel therapeutics for various diseases. Its unique chemical structure, combined with its favorable biological activities and pharmacokinetic properties, makes it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments.